Cas no 66932-96-5 (2-Chloro-N-(3,5-dimethoxyphenyl)acetamide)

• Product Name: 2-Chloro-N-(3,5-dimethoxyphenyl)acetamide
• CAS No: 66932-96-5
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 395543
• PubChem ID: 2303719
• Update Time: 2025-10-24

2-Chloro-N-(3,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3,5-dimethoxyphenyl)acetamide
• 2-Chloro-N-(3,5-dimethoxy-phenyl)-acetamide
• Acetamide, 2-chloro-N-(3,5-dimethoxyphenyl)-
• [(3,5-dimethoxyphenyl)aminocarbonylmethyl]chloride
• 2-chloro-N-(3,5-dimethoxyphenyl)acetamide(SALTDATA: FREE)
• N-(3,5-dimethoxyphenyl)-2-chloroacetamide
• DTXSID10367893
• V2U
• UPCMLD0ENAT0515-3721:001
• 66932-96-5
• CHEMBL4753202
• PD168612
• MFCD00751234
• Z56899803
• CS-0218683
• EN300-01701
• SCHEMBL4003605
• AM101119
• AKOS000266298
• BS-10275
• STK887703
• ALBB-019113

• MDL： MFCD00751234
• Inchi： 1S/C10H12ClNO3/c1-14-8-3-7(12-10(13)6-11)4-9(5-8)15-2/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： OAFXUKHPQCSRPT-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 229.05100
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.262
• PSA: 47.56000
• LogP: 1.95410

2-Chloro-N-(3,5-dimethoxyphenyl)acetamide Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Chloro-N-(3,5-dimethoxyphenyl)acetamide

Comprehensive Overview of 2-Chloro-N-(3,5-dimethoxyphenyl)acetamide (CAS No. 66932-96-5)

2-Chloro-N-(3,5-dimethoxyphenyl)acetamide, identified by its CAS number 66932-96-5, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of chloroacetamide derivatives, which are known for their versatile applications in synthetic chemistry. The presence of dimethoxy and chloro functional groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers often explore its potential in drug discovery, particularly in designing enzyme inhibitors and bioactive molecules.

In recent years, the demand for 2-Chloro-N-(3,5-dimethoxyphenyl)acetamide has surged due to its role in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are focusing on eco-friendly methods to produce such intermediates. This compound's unique structure allows for modifications that align with atom economy and reduced waste generation, addressing key challenges in modern chemical manufacturing. Its applications extend to crop protection formulations, where it serves as a precursor for herbicides with improved efficacy and lower environmental impact.

The synthesis of CAS 66932-96-5 typically involves the reaction of 3,5-dimethoxyaniline with chloroacetyl chloride under controlled conditions. This process highlights the importance of reaction optimization and yield enhancement, topics frequently searched by chemists in academic and industrial settings. Advanced techniques like microwave-assisted synthesis and catalytic methods have been explored to improve efficiency, reflecting the industry's shift toward process intensification.

From a structural-activity relationship (SAR) perspective, the dimethoxy groups in 2-Chloro-N-(3,5-dimethoxyphenyl)acetamide contribute to its electronic and steric properties, influencing its binding affinity in biological systems. This makes it a subject of interest in computational chemistry studies, where researchers model its interactions with target proteins. Such analyses are crucial for rational drug design, a hot topic in AI-driven drug discovery platforms.

Quality control of 66932-96-5 is another critical area, with analytical methods like HPLC, GC-MS, and NMR ensuring purity and consistency. These techniques align with the broader trend of quality-by-design (QbD) in chemical production, which emphasizes predefined specifications and risk management. Laboratories worldwide prioritize these standards to meet regulatory requirements for high-purity intermediates.

In summary, 2-Chloro-N-(3,5-dimethoxyphenyl)acetamide (CAS 66932-96-5) exemplifies the intersection of innovative chemistry and industrial applicability. Its relevance in pharmaceutical R&D, agrochemical innovation, and sustainable practices ensures its continued prominence in scientific literature and commercial demand. Future research may further unlock its potential in material science and catalysis, solidifying its role as a multifaceted building block.